3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde
• InChI: InChI=1S/C10H16O/c1-9(2)7-4-10(3,6-11)5-8(7)9/h6-8H,4-5H2,1-3H3
• InChI Key: HODJJSXHJFNBQH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C1CC(C2)(C)C=O)C

Description

3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde is a bicyclic organic compound with the molecular formula C10H16O and a molecular weight of 152.23 g/mol . This compound is of significant interest in synthetic and agrochemical research, primarily serving as a key synthetic intermediate in the preparation of pyrethroid insecticides . Its bicyclic structure, incorporating a cyclopropane ring, is a valuable scaffold for constructing more complex molecules. The compound can be transformed through various chemical reactions, including stereoselective epoxidation, to yield advanced intermediates used in the development of active insecticidal ingredients . Researchers value this chemical for its application in creating potent and selective pest control agents. 3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

One-Pot Synthesis Using Peroxy Acids

A streamlined method consolidates epoxidation and oxidation into a single reaction vessel:

Procedure:

• Reagents: 3-Chloroperbenzoic acid (3-CPBA) in chloroform.
• Molar Ratio: 3–5 equivalents of peroxy acid per mole of starting material.
• Temperature: Ambient (20–25°C).
• Outcome: Direct conversion of Compound A to the aldehyde via intermediates B and C without isolation.

Data Table: Comparison of Methods

Parameter	Stepwise Method	One-Pot Method
Reagents	Multiple peroxy acids	Single peroxy acid
Reaction Time	24–72 hours	6–24 hours
Stereochemical Control	High (1R,cis preferred)	Moderate
Scalability	Industrial	Lab-scale optimized
Key Reference	[US4284820A]	[US4284820A]

Alternative Routes and Modifications

• Cyclopropane Ring Opening: Isomerization of bicyclohexane derivatives under acidic conditions (e.g., HCl in diisopropyl ether) yields cyclopentane intermediates, though this route is less direct.
• Catalytic Oxidation: Limited data suggest iridium photoredox catalysts could enable (3 + 2) annulation strategies, but applicability to this specific aldehyde remains unverified.

Analytical and Optimization Insights

• Purity Control: Gas chromatography (GC) and nuclear magnetic resonance (NMR) are used to monitor reaction progress.
• Solvent Impact: Chloroform enhances reaction rates due to polarity, while dichloromethane offers easier workup.
• Challenges: Over-oxidation to carboxylic acids requires careful stoichiometric control.

Industrial Relevance

• Cost Efficiency: The use of (+)-3-carene (a natural terpene) reduces raw material costs.
• Environmental Considerations: Peracetic acid is favored over chromium-based oxidizers for reduced toxicity.

Chemical Reactions Analysis

Types of Reactions

3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles like Grignard reagents (RMgX)

Major Products Formed

Oxidation: 3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carboxylic acid

Reduction: 3,6,6-Trimethylbicyclo[3.1.0]hexane-3-methanol

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Medicine: Investigated for its potential use in drug design and development, particularly in creating compounds with specific biological activities.

Industry: Utilized in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde depends on its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The bicyclic structure may also contribute to its binding affinity and specificity for certain biological targets.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

The compound shares structural similarities with several bicyclic terpenoids, differing primarily in substituent positions, functional groups, and ring systems. Key comparisons include:

Compound Name	Bicyclo System	Functional Group	Substituents	Molecular Formula	Molecular Weight	Key Reference
3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde	[3.1.0]	Carbaldehyde	3-CHO, 3-CH₃, 6,6-(CH₃)₂	C₁₁H₁₈O	166.26 g/mol
Camphor	[2.2.1]	Ketone	3-C=O, 4,7,7-(CH₃)₃	C₁₀H₁₆O	152.23 g/mol
Borneol	[2.2.1]	Alcohol	3-OH, 4,7,7-(CH₃)₃	C₁₀H₁₈O	154.25 g/mol
α-Pinene	[3.1.1]	Hydrocarbon	2,6,6-(CH₃)₃	C₁₀H₁₆	136.23 g/mol
6,6-Difluorobicyclo[3.1.0]hexane-3-carbaldehyde	[3.1.0]	Carbaldehyde	3-CHO, 6,6-F₂	C₇H₈F₂O	146.13 g/mol

Key Observations :

• Functional Group Impact : The carbaldehyde group enhances electrophilicity, making the compound more reactive in nucleophilic addition reactions compared to ketones (camphor) or alcohols (borneol) .
• Substituent Effects : The 3,6,6-trimethyl configuration introduces steric hindrance, which may influence conformational flexibility and intermolecular interactions, as seen in analogs like 6,6-dimethyl-1,5-diazabicyclo[3.1.0]hexane .

Physicochemical Properties

Limited data exist for the target compound, but inferences can be drawn from analogs:

• Boiling Point : Camphor (204°C) and borneol (213°C) have higher boiling points due to hydrogen bonding (borneol) and dipole interactions (camphor). The carbaldehyde group in 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde may result in a boiling point closer to 160–180°C, similar to 6,6-difluorobicyclo[3.1.0]hexane-3-carbaldehyde (163.7°C) .
• Density : Estimated at ~1.1–1.2 g/cm³, comparable to fluorinated analogs .

Biological Activity

3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde is a bicyclic organic compound notable for its unique structural configuration and potential biological activities. This compound, with the molecular formula $C_{10}H_{16}O$ and a molecular weight of approximately 152.236 g/mol, has garnered attention in various fields including medicinal chemistry and biochemistry due to its diverse biological properties.

Property	Value
Molecular Formula	C$_{10}$H$_{16}$O
Molecular Weight	152.236 g/mol
CAS Number	13124-67-9
IUPAC Name	3,6,6-Trimethylbicyclo[3.1.0]hexane-3-carbaldehyde

The biological activity of 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde is primarily attributed to its interaction with various biochemical targets. It is believed to exert its effects through:

• Enzyme Inhibition : The compound can bind to active sites on enzymes, inhibiting their activity and altering metabolic pathways.
• Receptor Interaction : It may modulate receptor activity, influencing signal transduction pathways critical for cellular responses.

Antimicrobial Properties

Research indicates that 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde exhibits significant antimicrobial activity against a range of pathogens. In vitro studies have shown effectiveness against:

• Bacteria : Including both Gram-positive and Gram-negative strains.
• Fungi : Demonstrating inhibitory effects on common fungal pathogens.

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties, which are crucial for combating oxidative stress in biological systems. Studies suggest that it can scavenge free radicals effectively, thereby protecting cells from oxidative damage.

Study on Antimicrobial Activity

A study conducted by researchers at a prominent university evaluated the antimicrobial efficacy of 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde against various microbial strains:

Microbial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL
Candida albicans	25 µg/mL

These findings indicate that the compound has potential as a natural antimicrobial agent suitable for therapeutic applications.

Study on Antioxidant Capacity

Another significant research effort focused on the antioxidant capacity of the compound using DPPH (2,2-diphenyl-1-picrylhydrazyl) assay:

• IC50 Value : The IC50 value was determined to be approximately 30 µg/mL, suggesting a potent ability to inhibit free radical formation.

Applications in Medicinal Chemistry

The unique structure of 3,6,6-trimethylbicyclo[3.1.0]hexane-3-carbaldehyde makes it a valuable scaffold in drug design and development:

• Drug Development : Its biological activities position it as a candidate for developing new antimicrobial and antioxidant drugs.
• Chemical Synthesis : It serves as an intermediate in synthesizing more complex organic molecules.